Cas no 406728-86-7 (1H-PYRROLE-2-CARBOXYLIC ACID, 1-[(4-FLUOROPHENYL)METHYL]-)

1H-PYRROLE-2-CARBOXYLIC ACID, 1-[(4-FLUOROPHENYL)METHYL]- structure
406728-86-7 structure
Product Name:1H-PYRROLE-2-CARBOXYLIC ACID, 1-[(4-FLUOROPHENYL)METHYL]-
CAS No:406728-86-7
MF:C12H10FNO2
MW:219.211706638336
CID:3235408
PubChem ID:18627068
Update Time:2025-04-21

1H-PYRROLE-2-CARBOXYLIC ACID, 1-[(4-FLUOROPHENYL)METHYL]- Chemical and Physical Properties

Names and Identifiers

    • 1H-PYRROLE-2-CARBOXYLIC ACID, 1-[(4-FLUOROPHENYL)METHYL]-
    • MFCD12181402
    • 1-(4-Fluorobenzyl)-pyrrole-2-carboxylic acid
    • 1-[(4-FLUOROPHENYL)METHYL]PYRROLE-2-CARBOXYLIC ACID
    • PDFAKAUXPIKVFC-UHFFFAOYSA-N
    • 1-(4-Fluorobenzyl)-1H-pyrrole-2-carboxylic acid
    • ALBB-019941
    • 831-812-0
    • AKOS000265037
    • 406728-86-7
    • 1-[(4-fluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid
    • SCHEMBL1606703
    • 1-((4-fluorophenyl)methyl)-1H-pyrrole-2-carboxylic acid
    • DB-131857
    • CCG-138937
    • Inchi: 1S/C12H10FNO2/c13-10-5-3-9(4-6-10)8-14-7-1-2-11(14)12(15)16/h1-7H,8H2,(H,15,16)
    • InChI Key: PDFAKAUXPIKVFC-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CN1C=CC=C1C(=O)O

Computed Properties

  • Exact Mass: 219.06955672Da
  • Monoisotopic Mass: 219.06955672Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 42.2Ų
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